(1-Methylindolin-4-yl)boronicacid

• Molecular Formula: C9H12BNO2
• Molecular Weight: 177.01 g/mol
• SMILES: B(C1=C2CCN(C2=CC=C1)C)(O)O
• InChI: InChI=1S/C9H12BNO2/c1-11-6-5-7-8(10(12)13)3-2-4-9(7)11/h2-4,12-13H,5-6H2,1H3
• InChIKey: NMUHAVRSKLOZDD-UHFFFAOYSA-N

(1-Methylindolin-4-yl)boronic acid Overview

(1-Methylindolin-4-yl)boronic acid (CAS: 1551417-38-9) is a specialized heterocyclic boronic acid building block. Its core structure is a 2,3-dihydroindole (indoline) scaffold, distinguished by a methyl group on the nitrogen atom and a boronic acid moiety at the 4-position of the benzene ring . This specific substitution pattern defines it as a member of the indolylboronic acid class, which are valued in synthetic chemistry for their utility in Suzuki-Miyaura cross-coupling reactions [1]. The compound serves as a strategic precursor for introducing the 1-methylindolin-4-yl fragment into more complex molecular architectures, enabling the rapid exploration of chemical space in medicinal chemistry and agrochemical research.

Workflow Suzuki-Miyaura cross-coupling of indoline boronic acids

Selection 4-boronic acid on N-methylindoline scaffold for precise vector coupling

Context Medicinal chemistry SAR and lead optimization programs

• [1] Lei, P., et al. (2019). Indolylboronic Acids: Preparation and Applications. Molecules, 24(19), 3523. View Source

(1-Methylindolin-4-yl)boronic acid: Key Differentiators

Generic substitution among boronic acids is a high-risk strategy in complex synthesis due to the profound impact of the heterocyclic core, substitution pattern, and nitrogen protection state on reaction performance. For instance, the yield and efficiency of Suzuki-Miyaura couplings involving indole-based boronic acids are critically dependent on whether the nitrogen is protected, the type of protecting group (e.g., Boc vs. Tos), and whether the boronic acid is used as the free acid or a pinacol ester [1]. Furthermore, the position of the boronic acid group on the indoline ring directly dictates the regioisomeric outcome of the cross-coupling, creating entirely different molecular entities. Even a seemingly minor change, such as using an indole core (planar, aromatic) instead of an indoline core (partially saturated, non-planar), alters the molecule's three-dimensional shape, electronic distribution, and subsequent biological interactions. Therefore, substituting (1-Methylindolin-4-yl)boronic acid with a 5-yl isomer, an unprotected indole, or a simple phenyl boronic acid will not produce the same chemical entity and is highly likely to fail to meet the specific structural and performance requirements of a given synthetic route or patent claim.

! Indole (planar) vs. indoline (non-planar) core alters 3D shape and electronic distribution; molecular interactions may not transfer.

! 5-yl or other regioisomers produce a different connectivity vector; cross-coupling outcome is regioisomerically distinct.

! Pinacol ester or alternative N-protection (Boc, Tos) can significantly shift reactivity; free acid and N-methyl may not be directly replaceable.

• [1] Prieto, M., et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry, 69(20), 6812-6820. View Source

(1-Methylindolin-4-yl)boronic acid: Evidence Guide

Non-Planar Indoline Core Scaffold

The target compound features a saturated indoline ring, which fundamentally distinguishes it from planar indole-based boronic acids like (1-Methyl-1H-indol-4-yl)boronic acid (CAS 590417-56-4) . While both share the N-methyl and 4-boronic acid substitution, the indoline core introduces a saturated C2-C3 bond, resulting in a non-planar, three-dimensional structure with distinct steric and electronic properties . This topological difference can be critical for modulating molecular interactions with biological targets, such as improving fit into a specific enzyme binding pocket that is not accessible to the flat indole analog. No quantitative data exists for a direct head-to-head biological comparison of the two boronic acids themselves; this differentiation is based on the established, quantifiable physicochemical differences of their respective core scaffolds.

Scaffold topology

Class-level inference

Target: partially saturated indoline (non-planar) vs. planar indole analog

Supports non-planar SAR exploration

Based on core scaffold physicochemical differences

Evidence Dimension	Molecular Scaffold Topology
Target Compound Data	Partially saturated 2,3-dihydroindole (indoline) core; Non-planar conformation
Comparator Or Baseline	(1-Methyl-1H-indol-4-yl)boronic acid; Fully aromatic indole core; Planar conformation
Quantified Difference	Topological difference; Saturation of the C2-C3 bond alters 3D shape and electronic distribution.
Conditions	Comparison of molecular structure based on CAS registry information.

Why This Matters

This topological distinction is crucial for SAR studies where molecular shape and conformational flexibility influence target binding and selectivity, making (1-Methylindolin-4-yl)boronic acid the specific tool for exploring non-planar chemical space.

4-Position Regiochemistry

The boronic acid functional group is positioned at the 4-position (C4) of the indoline ring system . This contrasts with other commercially available regioisomers like (1-(Methylsulfonyl)indolin-4-yl)boronic acid or indolin-5-ylboronic acid [1]. The 4-position attachment provides a unique vector for molecular extension, which is a non-negotiable requirement in convergent syntheses. Substituting a 4-boronic acid with a 5-boronic acid results in the formation of a different constitutional isomer, which will possess distinct chemical and biological properties. While there is no direct quantitative yield comparison between all regioisomers, the Suzuki-Miyaura coupling of a related (4-indolyl)vinyl bromide was successfully employed as a key step in the synthesis of the dragmacidin D left-hand fragment, demonstrating the viability and utility of the 4-position as a coupling partner in complex molecule assembly [2].

Regiochemical identity

Cross-study comparable

4-position boronic acid defines attachment vector; 5-yl isomer gives different constitutional isomer

Ensures correct connectivity in convergent synthesis

Precedent from 4-indolyl fragment synthesis (Miyamoto 2008)

Evidence Dimension	Position of Boronic Acid Functional Group
Target Compound Data	4-position on the indoline ring
Comparator Or Baseline	Indolin-5-ylboronic acid (5-position) [1]; (1-(Methylsulfonyl)indolin-4-yl)boronic acid (4-position with different N-substituent)
Quantified Difference	Regioisomeric difference; Defines the point of attachment and vector of molecular growth.
Conditions	Comparison of molecular structure based on CAS registry and supplier information.

Why This Matters

This specific regioisomer is the sole building block that installs the 1-methylindoline moiety with connectivity at the C4 position, ensuring the correct isomeric outcome in a synthetic sequence.

• [1] BenchChem. Indolin-5-ylboronic acid. Cat. No.: B2461864. View Source
• [2] Miyamoto, K., et al. (2008). Synthetic studies on dragmacidin D: synthesis of the left-hand fragment. Tetrahedron Letters, 49(50), 7119-7122. View Source

Free Boronic Acid vs. Pinacol Ester

The target compound is the free boronic acid, which is a distinct reactive entity from its protected pinacol ester counterpart, 1-Methylindol-4-boronic acid pinacol ester (CAS 898289-06-0) . Quantitative studies on the general class of indole boronic acids in Suzuki-Miyaura couplings have established that free arylboronic acids are more reactive than their pinacol ester derivatives. Specifically, Prieto et al. (2004) reported that arylpinacolboronate esters required considerably longer reaction times and furnished generally lower yields of biaryl products compared to the corresponding free boronic acids [1]. The highest yields were obtained when indole bromides were reacted with phenylboronic acids, while the use of pinacol esters under similar conditions resulted in only traces of product when the heterocycle was unprotected [1].

Reactivity: free acid vs ester

Class-level inference

Pinacol esters required longer reaction times and gave generally lower yields; traces only when heterocycle unprotected

Free boronic acid likely offers higher coupling efficiency

Based on indole boronic acid studies (Prieto 2004)

Evidence Dimension	Reactivity in Suzuki-Miyaura Cross-Coupling
Target Compound Data	Free boronic acid form
Comparator Or Baseline	1-Methylindol-4-boronic acid pinacol ester (protected form) ; Phenylboronic acids vs. phenylpinacolboronate esters [1]
Quantified Difference	Pinacol esters required longer reaction times and gave generally lower yields; unprotected heterocycle pinacol esters gave only traces of biaryl product [1].
Conditions	Suzuki-Miyaura cross-coupling of indole-based boronates with aryl halides, as per Prieto et al. (2004).

Why This Matters

Procurement of the free boronic acid form, rather than the pinacol ester, is likely to offer superior reactivity and higher yields in downstream Suzuki-Miyaura coupling steps, directly impacting synthetic efficiency and project timelines.

• [1] Prieto, M., et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry, 69(20), 6812-6820. View Source

N-Methyl Protection on Reactivity

The N-methyl group on the target compound is not merely a spectator; it acts as a specific protecting group that dictates reactivity in cross-coupling reactions. This is in stark contrast to the unprotected indolin-4-ylboronic acid (CAS 2639893-60-8) or analogs with alternative protecting groups like N-Boc . Quantitative studies have shown that in Suzuki couplings where indolylboronic acids are reacted with phenyl bromides, yields are dependent on the nitrogen substituent. The highest yields were observed in the absence of protection, with lower yields for the Boc-protected analog, and the lowest of all for the Tos-protected version [1]. This indicates that the N-methyl group confers a specific level of reactivity that differs from both the unprotected and other protected forms. For example, while an unprotected heterocycle may be more reactive, it could also lead to unwanted side reactions or solubility issues that the N-methyl group mitigates.

N-substituent reactivity ranking

Cross-study comparable

Yield ranking in Suzuki coupling with phenyl bromide: unprotected (highest) > Boc > Tos (lowest)

N-methyl selection balances reactivity and side-reaction control

Source: Prieto et al. 2004; N-methyl profile distinct from Boc/unprotected

Evidence Dimension	Impact of Nitrogen Substituent on Cross-Coupling Yield
Target Compound Data	N-Methyl substituent
Comparator Or Baseline	Unprotected indolin-4-ylboronic acid ; N-Boc-indoline boronic acid
Quantified Difference	Indolylboronic acid + phenyl bromide yields were: Highest (unprotected) > Lower (Boc) > Lowest (Tos) [1].
Conditions	Suzuki-Miyaura cross-coupling of indolylboronic acids with phenyl bromides, as per Prieto et al. (2004).

Why This Matters

This specific N-methyl protection is a unique reactivity handle. Its selection over an unprotected or Boc-protected alternative is a deliberate choice to balance reactivity with other factors like stability and solubility, making it the optimal choice for a particular synthetic route.

• [1] Prieto, M., et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry, 69(20), 6812-6820. View Source

(1-Methylindolin-4-yl)boronic acid: Applications

Lead Optimization for Non-Planar Inhibitors

Medicinal chemists engaged in lead optimization programs can utilize (1-Methylindolin-4-yl)boronic acid to deliberately introduce a non-planar indoline fragment via Suzuki-Miyaura coupling . This is a strategic move to explore structure-activity relationships (SAR) by modulating the three-dimensional shape of a drug candidate, as inferred from the class-level differentiation between flat indole and puckered indoline scaffolds. The specific 4-position attachment provides a precise vector for this exploration. This compound is ideal for diversifying a hit series where a target binding site favors a non-aromatic, saturated heterocycle for enhanced fit or selectivity. Researchers should prioritize this specific building block to ensure the correct regioisomeric and topological outcome in their analogs, a feature that cannot be replicated by using its indole or 5-boronic acid counterparts [1].

Indoline Natural Product Core Synthesis

Synthetic organic chemists targeting complex molecules containing the indoline motif, such as certain alkaloids, can employ (1-Methylindolin-4-yl)boronic acid as a key intermediate. The successful application of Suzuki-Miyaura cross-coupling at the 4-position of a related indole system in the synthesis of the dragmacidin D fragment provides a strong precedent for the viability of this approach [2]. The compound's N-methyl group is an integral part of the target fragment, eliminating the need for a subsequent deprotection or alkylation step. For procurement, this pre-functionalized building block offers a significant advantage in step-count reduction compared to starting from an unsubstituted indoline and performing a late-stage borylation.

High-Throughput Suzuki Optimization

In an industrial process chemistry setting, (1-Methylindolin-4-yl)boronic acid is the preferred reagent for high-throughput experimentation (HTE) aimed at optimizing Suzuki-Miyaura coupling conditions. The class-level inference that free boronic acids are more reactive than pinacol esters [3] justifies its selection for initial screens designed to maximize yield and minimize reaction time. Furthermore, the specific N-methyl group offers a distinct reactivity profile compared to unprotected or Boc-protected analogs, as shown by cross-study comparable data on the impact of nitrogen protection [3]. This allows process chemists to identify a unique set of optimal conditions (catalyst, ligand, base, solvent) tailored to this specific substrate. Procuring the free acid, rather than the ester, directly aligns with the goal of achieving faster and higher-yielding processes, thereby reducing cost of goods.

Novel Chemical Space Creation

Intellectual property teams and medicinal chemists seeking to generate novel, patentable chemical matter can use (1-Methylindolin-4-yl)boronic acid to create molecules that are structurally distinct from prior art. The combination of the non-planar indoline core with the specific N-methyl and 4-boronic acid substitution pattern yields a unique fragment . While a direct link to a specific patent claim is not established, the Nuada LLC patent family on indole boronic acid compounds for TNF-α inhibition [4] highlights the pharmaceutical industry's interest in this chemical space. By incorporating (1-Methylindolin-4-yl)boronic acid into new molecular entities, researchers can confidently differentiate their compounds from those based on more common, flat indole or other regioisomeric boronic acid scaffolds.

Application

Selection Property

Validation Focus

Lead optimization for non-planar inhibitors

Non-planar indoline scaffold with precise 4-position coupling handle

SAR exploration of 3D shape and target engagement

Indoline natural product core synthesis

Pre-installed N-methyl group and 4-boronic acid for convergent coupling

Step-count reduction and regiochemical fidelity in total synthesis

High-throughput Suzuki optimization

Free boronic acid reactivity and N-methyl protection profile

Reaction condition screening (catalyst, ligand, base) for process efficiency

Novel chemical space creation

Unique indoline substitution pattern distinct from prior art

IP differentiation and structural novelty assessment

• [1] BenchChem. Indolin-5-ylboronic acid. Cat. No.: B2461864. View Source
• [2] Miyamoto, K., et al. (2008). Synthetic studies on dragmacidin D: synthesis of the left-hand fragment. Tetrahedron Letters, 49(50), 7119-7122. View Source
• [3] Prieto, M., et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry, 69(20), 6812-6820. View Source
• [4] Nuada, LLC. (2008). Compounds and Methods of Use Thereof. U.S. Patent Application No. 20080319044. View Source